Cas no 1805758-91-1 (4-Formyl-2-(3-oxopropyl)mandelic acid)

• Product Name: 4-Formyl-2-(3-oxopropyl)mandelic acid
• CAS No: 1805758-91-1
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4940781
• Update Time: 2025-10-29

4-Formyl-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H12O5/c13-5-1-2-9-6-8(7-14)3-4-10(9)11(15)12(16)17/h3-7,11,15H,1-2H2,(H,16,17)
• InChI Key： ZGGSMNYREZCWCR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C=O)=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• XLogP3: 0
• Topological Polar Surface Area: 91.7

Additional information on 4-Formyl-2-(3-oxopropyl)mandelic acid

4-Formyl-2-(3-Oxopropyl)Mandelic Acid: A Comprehensive Overview

4-Formyl-2-(3-Oxopropyl)Mandelic Acid, also known by its CAS number CAS 1805758-91-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological processes, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of 4-Formyl-2-(3-Oxopropyl)Mandelic Acid consists of a mandelic acid backbone with two key substituents: a formyl group at the 4-position and a 3-keto propyl group at the 2-position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its biological activity. The formyl group introduces electron-withdrawing effects, while the 3-keto propyl group contributes to hydrogen bonding capabilities, both of which are essential for molecular interactions within biological systems.

Recent research has focused on the synthesis and characterization of 4-Formyl-2-(3-Oxopropyl)Mandelic Acid. Scientists have developed efficient synthetic routes to produce this compound, often utilizing multi-step reactions that involve esterification, oxidation, and condensation processes. These methods have improved the yield and purity of the compound, facilitating further studies into its properties and applications.

The pharmacological activity of 4-Formyl-2-(3-Oxopropyl)Mandelic Acid has been explored in several recent studies. It has been shown to exhibit potential anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways. For instance, experiments have demonstrated that the compound can inhibit the production of reactive oxygen species (ROS), thereby protecting cells from oxidative stress. Additionally, it has been found to modulate the expression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

In terms of therapeutic applications, 4-Formyl-2-(3-Oxopropyl)Mandelic Acid has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have indicated that the compound may enhance cognitive function by improving synaptic plasticity and reducing neuroinflammation. Furthermore, its ability to cross the blood-brain barrier makes it a viable candidate for targeting central nervous system disorders.

The synthesis and characterization of CAS 1805758-91-1 have also been optimized to meet industrial standards. Researchers have developed scalable production methods that ensure high purity and consistency, which are critical for advancing preclinical and clinical studies. These advancements have paved the way for further exploration into the compound's therapeutic potential.

In conclusion, 4-Formyl-2-(3-Oxopropyl)Mandelic Acid, or CAS 1805758-91-1, represents a promising compound with diverse applications in drug discovery. Its unique chemical structure, coupled with recent findings on its pharmacological properties, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.